1-(Indolin-1-yl)-2-((5-(o-tolyl)-1,3,4-oxadiazol-2-yl)thio)ethanone

• IUPAC Name: 1-(2,3-dihydroindol-1-yl)-2-[[5-(2-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]ethanone
• InChI: InChI=1S/C19H17N3O2S/c1-13-6-2-4-8-15(13)18-20-21-19(24-18)25-12-17(23)22-11-10-14-7-3-5-9-16(14)22/h2-9H,10-12H2,1H3
• InChI Key: XQUUIDSYNGRBMX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NN=C(O2)SCC(=O)N3CCC4=CC=CC=C43
• Molecular Formula: C19H17N3O2S
• Molecular Weight: 351.4 g/mol

Description

1-(Indolin-1-yl)-2-((5-(o-tolyl)-1,3,4-oxadiazol-2-yl)thio)ethanone, also known as ITE, is a small molecule compound that has been studied for its potential therapeutic applications.

Scientific Research Applications

Antibacterial and Antifungal Activities

Research has demonstrated the synthesis of novel 1H-indole derivatives, exhibiting significant antibacterial and antifungal activities. These compounds were tested against Gram-positive and Gram-negative bacteria as well as fungi like Aspergillus niger and Candida albicans, showing promising results which suggest potential for developing new antimicrobial agents (Letters in Applied NanoBioScience, 2020).

Another study synthesized indole-based 1,3,4-oxadiazoles, confirming their structures through various spectral data and demonstrating their antimicrobial potential through evaluations of antibacterial and antifungal activities (International Journal of Biomedical Research, 2014).

Antioxidant and Anti-inflammatory Activities

The synthesis of novel bioactive molecules, specifically 3-(2-substituted)-1H-indol-3-yl)-1-(thiophen-2yl)prop-2-en-1-one chalcone derivatives, was reported to exhibit excellent antioxidant and antimicrobial activities. These findings encourage further research into these compounds for potential therapeutic applications (Beni-Suef University Journal of Basic and Applied Sciences, 2016).

Anticancer Activity

Derivatives of 3-{4-(5-mercapto-1,3,4-oxadiazol-2-yl)phenylimino}indolin-2-one were synthesized and evaluated for their anticancer activity against HeLa cancer cell lines. The study found that certain compounds exhibited potent activity, indicating their potential as leads for anticancer drug development (Saudi Pharmaceutical Journal, 2011).

Antimicrobial Activity

A study on the synthesis of 1-(5-mercapto-1,3,4-oxadiazol-2-yl)-2-(pyridine-2-ylamino)ethanone demonstrated significant antimicrobial activity, suggesting the potential of these compounds in developing new antimicrobial agents. The compound exhibited promising results in inhibiting the growth of various microbial strains, highlighting its relevance in addressing antibiotic resistance issues (Sains Malaysiana, 2011).